![molecular formula C14H10ClN3S B5801407 N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide](/img/structure/B5801407.png)
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide
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Overview
Description
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide, also known as CBZ, is a chemical compound that has shown promising results in scientific research applications. CBZ is a benzimidazole derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide's mechanism of action involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine site of tubulin, preventing the formation of microtubules and disrupting the cell cycle. This leads to the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and cell cycle arrest. This compound has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to have neuroprotective properties by inhibiting the formation of amyloid-beta plaques, which are associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. However, this compound has some limitations, including its instability in acidic conditions and its limited bioavailability in vivo.
Future Directions
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide has shown promising results in preclinical studies, and future research should focus on its potential use as a chemotherapeutic agent. Additionally, further studies are needed to explore the mechanism of action of this compound and its potential use in treating other diseases, such as Alzheimer's disease and inflammation. Future research should also focus on developing more stable and bioavailable derivatives of this compound.
Synthesis Methods
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide can be synthesized through various methods, including the reaction of 4-chloroaniline with potassium hydroxide, followed by condensation with thiourea. Another method involves the reaction of 4-chloroaniline with carbon disulfide, followed by cyclization with ammonium hydroxide. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide has been extensively studied for its scientific research applications, including its anticancer, antifungal, and antibacterial properties. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have antifungal and antibacterial properties by inhibiting the growth of fungal and bacterial strains. This compound has been studied for its potential use as a chemotherapeutic agent and has shown promising results in preclinical studies.
properties
IUPAC Name |
N-(4-chlorophenyl)-1H-benzimidazole-2-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3S/c15-9-5-7-10(8-6-9)16-14(19)13-17-11-3-1-2-4-12(11)18-13/h1-8H,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZJCEFSHKAQEMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C(=S)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.